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Compound of Interest

Compound Name: Ethanedioy! dibromide

Cat. No.: B108731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the
molecular formula C2Br202, commonly known as oxalyl bromide. The internationally recognized
IUPAC nomenclature for this compound is Ethanedioyl dibromide. This document details its
chemical properties, synthesis protocols, and key applications in organic synthesis, presenting
data in a clear, structured format for ease of reference.

Chemical Identity and Properties

Ethanedioyl dibromide is a significant reagent in organic chemistry, valued for its reactivity as
a brominating agent.[1] It is a di-acyl halide, structurally consisting of two carbonyl groups
single-bonded to each other, with each carbonyl carbon also bonded to a bromine atom.

Table 1: Physicochemical Properties of Ethanedioyl Dibromide
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Property

Value

Reference

Molecular Formula

C2Br202

[1]2]

IUPAC Name Ethanedioy! dibromide [3114]
Oxalyl bromide, Oxalic acid

Synonyms ] ] [5]
dibromide

CAS Number 15219-34-8 [1][2][6]

Molecular Weight 215.83 g/mol [1][2]16]
Clear, colorless to light

Appearance o [11[2]
yellow/dark yellow liquid

Melting Point -19 °C [1][5]

B ) 105-107 °C at 760 mmHg; 16-

Boiling Point [1112][5]
17 °C at 10 mmHg

Density 1.517 g/mL at 25 °C [1112][6]

Refractive Index

n20/D 1.522

[11(21[5]

Solubility

Reacts violently with water.
Soluble in benzene (slightly)
and chloroform.

[1](21[5]

SMILES String

BrC(=0)C(Br)=0

[6]

InChl Key

JAZLVNXWYDFQFE-
UHFFFAOYSA-N

[6]

Experimental Protocols

Synthesis of Ethanedioyl Dibromide

A common laboratory-scale synthesis of ethanedioyl dibromide involves the reaction of oxalyl
chloride with hydrogen bromide.[7]

Materials:
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» Oxalyl chloride (pure)

e Hydrogen bromide gas

o Mercury (for purification)

Procedure:

Into 100g of pure oxalyl chloride, pass a steady stream of hydrogen bromide gas. A molar
ratio of 8 moles of hydrogen bromide per mole of oxalyl chloride is recommended.[7]

» Continue this process for approximately 12 hours.[7]
o Allow the reaction mixture to stand for an additional 6 hours.[7]

» Fractionally distill the resulting mixture. Collect the fraction that boils at 102-103 °C at a
pressure of 720 mmHg. This fraction is the ethanedioyl dibromide, typically obtained with a
yield of around 85%.[7]

« To remove any discoloration caused by residual bromine, shake the collected product with a
small amount of mercury.[7]

Safety Precautions: Ethanedioyl dibromide is a reactive and hazardous compound. It reacts
violently with water, releasing corrosive fumes, and is harmful if inhaled.[1] All manipulations
should be carried out in a well-ventilated fume hood. Appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must
be worn.[1] Store the compound in a cool, dry place in a tightly sealed container, away from
moisture.[1]

Applications in Organic Synthesis

Ethanedioyl dibromide is a versatile reagent primarily used in organic synthesis. Its main
application is as a brominating agent.[1] It is also utilized in the preparation of other chemical
intermediates. For instance, it plays a role in the conversion of cyclopentane-1,3-dione to 3-
bromocyclopenten-2-one, a valuable step in the synthesis of more complex molecules.[1]
Furthermore, it is a reactant for the synthesis of various compounds, including mutasynthons
for ansamitocin derivatives and for the asymmetrical synthesis of glycosyl bromides.
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Logical Relationships in Synthesis

The synthesis of ethanedioyl dibromide from oxalyl chloride is a straightforward halogen
exchange reaction. The logical flow of this process is depicted in the diagram below.

Synthesis of Ethanedioyl Dibromide

Reactants

Hydrogen Bromide Process Products

(HBr)
Halogen Exchange Reaction Standing Fractional Distillation Purification with Mercun Ethanedioyl Dibromide
(12 hours) (6 hours) (102-103 °C at 720 mmHg) Y (C2Br202)

Oxalyl Chloride
(C2Cl202)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethanedioyl Dibromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethanedioyl Dibromide
(Oxalyl Bromide)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108731#iupac-nomenclature-for-c2br202]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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